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Compound of Interest

Compound Name: Azetidin-3-YL-acetic acid

Cat. No.: B068423 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Azetidin-3-YL-acetic acid was publicly

available at the time of this compilation. The following guidance is a synthesis of information

from SDSs of structurally related carboxylic acids and general laboratory safety protocols. It is

imperative to consult the direct supplier for a compound-specific SDS before handling and to

conduct a thorough risk assessment. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals, offering procedural

guidance for safe handling and disposal.

Proper handling of Azetidin-3-YL-acetic acid is critical to ensure personnel safety and

maintain a secure laboratory environment. As a carboxylic acid, it is prudent to handle it with

care, assuming it may possess corrosive and irritant properties. The following sections detail

the necessary personal protective equipment (PPE), operational procedures, and disposal

plans.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Azetidin-3-YL-
acetic acid. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a significant risk of splashing

or dust generation.[1][2]

Protects eyes from splashes

and airborne particles. A face

shield provides an additional

layer of protection for the

entire face.[2][3]

Skin Protection

Chemical-resistant lab coat

(fully buttoned).[1] Chemical-

resistant gloves (e.g., nitrile

rubber).[2][4] Fully enclosed

shoes made of a chemical-

resistant material.[1]

A lab coat prevents contact

with the torso and arms.[1]

Nitrile gloves offer protection

against a range of chemicals.

[2] Enclosed shoes protect the

feet from spills.[1]

Respiratory Protection

All handling of the solid

compound should occur in a

well-ventilated area, preferably

within a certified chemical

fume hood to prevent the

inhalation of dust.[1] If a fume

hood is not available or

engineering controls are

insufficient, a NIOSH-approved

respirator may be necessary.

[1][2]

Minimizes the risk of inhaling

potentially irritating or harmful

dust particles.[1]

Operational and Disposal Plans
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring the

safe handling of Azetidin-3-YL-acetic acid.

Safe Handling Procedures:

Preparation and Engineering Controls:
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Designate a specific area for handling the compound, preferably within a chemical fume

hood.[1]

Ensure the chemical fume hood is functioning correctly before beginning any work.[1]

Keep all containers of the chemical clearly labeled.[5]

Have an emergency eyewash station and safety shower readily accessible.[5][6]

Handling the Solid Compound:

When transferring the solid, use a spatula and avoid actions that could generate dust,

such as pouring from a height.[1]

If dissolving the compound, add the solid to the solvent slowly to prevent splashing.[1]

Post-Handling Procedures:

Decontaminate the work area and any equipment used with an appropriate solvent,

followed by washing with soap and water.[4]

Remove PPE in the correct order to avoid cross-contamination. Gloves should be

removed first, followed by the lab coat and eye protection.[1]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[5][7]

Disposal Plan:

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with Azetidin-3-YL-acetic acid (e.g.,

gloves, weigh boats, paper towels) must be placed in a dedicated and clearly labeled

hazardous waste container.[1]
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Unused Compound: Unwanted or expired Azetidin-3-YL-acetic acid should be disposed

of as hazardous chemical waste.

Do not mix with incompatible waste streams.[6]

Container Management:

Use compatible, sealed containers for waste collection.[8]

Label waste containers with "Hazardous Waste" and the chemical name before adding

any waste.[8]

Storage and Disposal:

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.[6][8]

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[4] This may involve dissolving the compound in a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

[4]

Do not empty into drains.[3][4]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Azetidin-3-YL-
acetic acid, from preparation to disposal.
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Caption: Workflow for safe handling of Azetidin-3-YL-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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